N-[4-(1-azepanyl)phenyl]-4-bromobenzamide

• Molecular Formula: C19H21BrN2O
• Molecular Weight: 373.3 g/mol
• IUPAC Name: N-[4-(azepan-1-yl)phenyl]-4-bromobenzamide
• InChI: InChI=1S/C19H21BrN2O/c20-16-7-5-15(6-8-16)19(23)21-17-9-11-18(12-10-17)22-13-3-1-2-4-14-22/h5-12H,1-4,13-14H2,(H,21,23)
• InChI Key: BOCFGRHJGOHROM-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Br

Description

N-[4-(1-azepanyl)phenyl]-4-bromobenzamide, also known as AZB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in medical research. AZB is a benzamide derivative that has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that plays a key role in the inflammatory response, while AChE is an enzyme that breaks down the neurotransmitter acetylcholine. Inhibition of these enzymes has been reported to have anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has been reported to have various biochemical and physiological effects. It has been reported to inhibit the activity of COX-2 and AChE, which has been linked to its anti-inflammatory and anti-tumor effects. In addition, N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has been reported to inhibit the growth of various cancer cells, including breast cancer cells and lung cancer cells. N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has also been reported to have potent activity against various bacteria, including Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high purity and yield using various methods. N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has also been shown to have potent activity against various bacteria and cancer cells, making it a promising compound for further research. However, there are also limitations to the use of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide in lab experiments. It has been reported to have low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide. Further studies are needed to fully understand the mechanism of action of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide and its potential use in the treatment of various diseases. In addition, studies are needed to optimize the synthesis method of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide and to improve its solubility in water. Further studies are also needed to evaluate the toxicity and safety of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide in vivo. Overall, N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has shown promising results in various studies and has the potential to be a valuable compound for medical research.

Synthesis Methods

N-[4-(1-azepanyl)phenyl]-4-bromobenzamide can be synthesized using various methods, including the Buchwald-Hartwig coupling reaction and the Suzuki-Miyaura cross-coupling reaction. In the Buchwald-Hartwig coupling reaction, 4-bromobenzamide is reacted with 1-azepanyl-4-amine under specific conditions to produce N-[4-(1-azepanyl)phenyl]-4-bromobenzamide. In the Suzuki-Miyaura cross-coupling reaction, 4-bromobenzamide is reacted with 4-(1-azepanyl)phenylboronic acid under specific conditions to produce N-[4-(1-azepanyl)phenyl]-4-bromobenzamide. Both methods have been reported to yield N-[4-(1-azepanyl)phenyl]-4-bromobenzamide in high purity and yield.

Scientific Research Applications

N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has been widely studied for its potential use in medical research. It has been reported to have anti-inflammatory, anti-tumor, and anti-microbial properties. N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has been reported to have potent activity against various bacteria, including Escherichia coli and Staphylococcus aureus.